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Compound of Interest

Compound Name: MES sodium salt

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 2-(N-
morpholino)ethanesulfonic acid (MES) buffer and the precise adjustment of its pH to 6.0. MES
is a zwitterionic buffer developed by Good and his colleagues and is widely used in
biochemistry, molecular biology, and cell culture due to its favorable characteristics.[1][2][3] It
has a pKa of approximately 6.15 at 25°C, making it an effective buffer in the pH range of 5.5 to
6.7.[3][4] MES is known for its low ultraviolet absorbance, minimal binding to metal ions, and
chemical stability, making it a reliable component in various experimental systems.[1][3][5]

Data Presentation

A summary of the key properties of MES is provided in the table below for quick reference.

Property Value Reference
Molecular Formula CeH13NO4S [11[2]
Molecular Weight 195.24 g/mol [2]

pKa (at 25°C) ~6.15 [31[4]
Useful pH Range 55-6.7 [2][6]
Appearance White Crystalline Powder [6]
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Experimental Protocol: Adjusting MES Buffer to pH
6.0 with HCI

This protocol details the preparation of a 0.1 M MES buffer solution and the adjustment of its
pH to 6.0 using hydrochloric acid (HCI). This procedure assumes the starting material is the
sodium salt of MES, which will result in a solution with a pH above 6.0.

Materials

e MES sodium salt

¢ Deionized (DI) or distilled (dH20) water

e Hydrochloric acid (HCI) solution (e.g., 1 M)

o Standard pH calibration buffers (pH 4.0, 7.0, 10.0)
Equipment

o Calibrated pH meter with a suitable electrode

e Magnetic stirrer and stir bar

e Analytical balance

o Graduated cylinders

» Beakers

e Volumetric flask (for final volume adjustment)

0.22 um sterile filter (optional, for sterile applications)

Step-by-Step Procedure

o Calculate the Required Mass of MES Sodium Salt:

o To prepare 1 liter of a 0.1 M MES buffer, you will need to calculate the mass of MES
sodium salt based on its molecular weight (217.2 g/mol ).
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o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) =0.1mol/Lx1Lx217.2g/mol=21.729g

Dissolve the MES Sodium Salt:
o Measure approximately 800 mL of deionized water into a beaker.
o Place the beaker on a magnetic stirrer and add a stir bar.

o While stirring, gradually add the calculated mass of MES sodium salt to the water until it
is completely dissolved.

Calibrate the pH Meter:

o Before use, ensure the pH meter is properly calibrated according to the manufacturer's
instructions using standard pH buffers.

Initial pH Measurement:
o Immerse the calibrated pH electrode into the MES solution.

o Allow the reading to stabilize and record the initial pH of the solution. The pH should be
higher than the target of 6.0.

pH Adjustment with HCI:

o Slowly add small increments of a 1 M HCI solution to the MES solution while continuously
stirring.

o Monitor the pH closely. As the pH approaches 6.0, add the HCI dropwise to avoid
overshooting the target pH.

o Allow the solution to equilibrate after each addition of HCI before taking a final pH reading.
Final Volume Adjustment:

o Once the pH of the solution is stable at 6.0, transfer the solution to a 1 L volumetric flask.
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o Add deionized water to bring the final volume to the 1 L mark.

o Mix the solution thoroughly to ensure homogeneity.

« Sterilization and Storage (Optional):
o For applications requiring sterility, the buffer can be passed through a 0.22 um filter.[3]

o Store the prepared buffer at 4°C to inhibit microbial growth.[3]

Workflow for MES Buffer pH Adjustment

Buffer Preparation pH Adjustment Final Steps
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Caption: Workflow for preparing MES buffer and adjusting the pH to 6.0 with HCI.

Alternative Protocol: Using MES Free Acid and
NaOH

It is more common to start with MES free acid and adjust the pH upwards using a base like
sodium hydroxide (NaOH).

o Dissolve MES Free Acid: Dissolve 19.52 g of MES free acid (for a 0.1 M solution in 1 L) in
approximately 800 mL of deionized water. The initial pH will be acidic.

e Adjust pH with NaOH: Slowly add a concentrated NaOH solution (e.g., 1 M or 10 M) to the
stirring MES solution until the pH reaches 6.0.

o Final Steps: Adjust the final volume to 1 L with deionized water, mix, and store as described
above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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